Cas no 1695168-33-2 (1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester)

• Product Name: 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester
• CAS No: 1695168-33-2
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5274676
• Update Time: 2025-07-15

1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester

• Inchi： 1S/C11H18O4/c1-7(2)11(9(12)14-4)10(15-11)5-8(6-10)13-3/h7-8H,5-6H2,1-4H3
• InChI Key： ODMBIPLTBUIUMA-UHFFFAOYSA-N
• SMILES： O1C2(CC(OC)C2)C1(C(C)C)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester

Comprehensive Overview of 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester (CAS No. 1695168-33-2)

The compound 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester (CAS No. 1695168-33-2) is a unique spirocyclic structure with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a spirocyclic core with functional groups such as methoxy and ester, making it a versatile intermediate for synthetic applications. Researchers are increasingly interested in this compound due to its structural complexity and potential bioactivity, particularly in drug discovery and material science.

One of the key features of 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester is its spirocyclic architecture, which is known to enhance molecular rigidity and bioavailability. This property is highly sought after in the development of small-molecule therapeutics, as it can improve binding affinity and metabolic stability. The presence of the methoxy group further contributes to its solubility and pharmacokinetic profile, making it a valuable candidate for further optimization.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in fragrance synthesis, flavor enhancement, and functional materials. The compound’s methyl ester moiety also makes it a suitable precursor for hydrolysis or transesterification reactions, enabling the creation of derivatives with tailored properties. This adaptability aligns with the growing trend of green chemistry and sustainable synthesis, where efficient and eco-friendly methodologies are prioritized.

From a synthetic perspective, 1-Oxaspiro[2.3]hexane-2-carboxylic acid derivatives are often explored for their stereochemical diversity. The isopropyl substituent at the 2-position introduces chirality, which is critical for asymmetric synthesis and enantioselective catalysis. This aspect is particularly relevant in the context of chiral drug development, where enantiopure compounds are essential for minimizing off-target effects and improving therapeutic efficacy.

The compound’s CAS No. 1695168-33-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Researchers often inquire about its synthetic routes, physicochemical properties, and potential biological activities. Additionally, its structural similarity to natural products has sparked interest in its potential as a bioactive scaffold for novel therapeutics.

In the context of AI-driven drug discovery, compounds like 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester are increasingly analyzed using computational tools to predict their ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This approach accelerates the identification of promising candidates while reducing experimental costs. The integration of machine learning and quantitative structure-activity relationship (QSAR) models has further enhanced the compound’s appeal in high-throughput screening campaigns.

Another area of interest is the compound’s potential role in agrochemical innovation. Spirocyclic structures are known to exhibit herbicidal, fungicidal, or insecticidal activities, making them valuable in crop protection. The methoxy and ester functionalities in this compound could be leveraged to design environmentally friendly pesticides with improved selectivity and reduced environmental persistence.

In summary, 1-Oxaspiro[2.3]hexane-2-carboxylic acid, 5-methoxy-2-(1-methylethyl)-, methyl ester (CAS No. 1695168-33-2) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and functional materials. Its unique spirocyclic core, combined with strategically placed functional groups, positions it as a promising candidate for future research and development. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing sustainable chemistry and drug discovery.